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Cat. No.: B6230765 Get Quote

An In-depth Examination of a Novel Insecticide for Rice Planthopper Management

Introduction
Benzpyrimoxan is a novel insecticide developed by Nihon Nohyaku Co., Ltd., belonging to the

benzyloxypyrimidine chemical class.[1] It has demonstrated exceptional efficacy against key

planthopper species that pose a significant threat to rice cultivation worldwide.[2][3] Notably,

Benzpyrimoxan is effective against insect populations that have developed resistance to

existing insecticide classes.[3] Its unique mode of action and high selectivity make it a valuable

tool for integrated pest management (IPM) programs, as it has a low impact on beneficial

insects and other non-target organisms.[2][3] This technical guide provides a comprehensive

overview of the target pest spectrum of Benzpyrimoxan, its mode of action, efficacy data, and

the experimental protocols used in its evaluation.

Target Pest Spectrum
Benzpyrimoxan exhibits a highly selective insecticidal spectrum, primarily targeting nymphs of

various planthopper species.[2][4] Its efficacy is most pronounced against economically

important rice pests.

Primary Target Pests:

Brown Planthopper (BPH):Nilaparvata lugens[2]
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Whitebacked Planthopper (WBPH):Sogatella furcifera[2]

Small Brown Planthopper:Laodelphax striatellus[4]

Secondary Target Pests:

Green Rice Leafhopper:Nephotettix cincticeps[4]

Tea Green Leafhopper[2]

Benzpyrimoxan demonstrates significantly lower activity against a range of other insect pests,

highlighting its specificity.[2][4] Pests for which Benzpyrimoxan has low activity include the

Cotton aphid, Green peach aphid, Sweetpotato whitefly, Diamondback moth, and Western

flower thrips.[2] This selectivity is a key attribute for its use in IPM programs, as it helps to

preserve natural enemy populations.[2] The insecticide has been shown to be safe for spiders,

mirid bugs, and honeybees.[2]

Efficacy Data
The efficacy of Benzpyrimoxan has been quantified through various laboratory and field

studies. The following tables summarize the available data on its insecticidal activity.

Table 1: Laboratory Bioassay Efficacy of Benzpyrimoxan Against Various Insect Pests
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Pest Species Life Stage LC50 (mg a.i./L)

Nilaparvata lugens (Brown

Planthopper)
Nymph 0.1 - 0.3

Sogatella furcifera

(Whitebacked Planthopper)
Nymph 0.3 - 1

Laodelphax striatellus (Small

Brown Planthopper)
Nymph 0.3 - 1

Nephotettix cincticeps (Green

Rice Leafhopper)
Nymph 3 - 10

Aphis gossypii (Cotton Aphid) Mixed 30 - 100

Bemisia tabaci (Sweetpotato

Whitefly, Biotype Q)
Egg 30 - 100

Stenotus rubrovittatus

(Sorghum Plant Bug)
Nymph >100

Plutella xylostella

(Diamondback Moth)
Larva >100

Spodoptera litura (Tobacco

Cutworm)
Larva >100

Frankliniella occidentalis

(Western Flower Thrips)
Nymph >100

Liriomyza sativae (Vegetable

Leafminer)
Egg >100

Tetranychus urticae (Two-

spotted Spider Mite)
Adult >100

Data sourced from a technical guide by the insecticide's developer.[2][4]

Table 2: Efficacy of Benzpyrimoxan on Different Developmental Stages of the Brown

Planthopper (Nilaparvata lugens)
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Insecticide LC50 (mg a.i./L, 5 Days After Treatment)

1st Instar Nymph

Benzpyrimoxan 0.1 - 0.3

Buprofezin 0.1 - 0.3

Etofenprox 1 - 3

This table illustrates that Benzpyrimoxan's activity is specific to the nymphal stages, with no

direct mortality observed in adult planthoppers.[4]

Mode of Action
Benzpyrimoxan possesses a novel mode of action that disrupts the hormonal regulation of

molting in planthopper nymphs.[1][2] Specifically, it interferes with the metabolism of ecdysone,

a critical steroid hormone that governs the molting process.[2]

In a normal insect development cycle, the ecdysone titer rises to initiate molting and then

decreases significantly to allow for the successful shedding of the old exoskeleton.[1]

Benzpyrimoxan treatment causes the ecdysone titer to remain abnormally high during the

molting process.[1][2] This sustained high level of ecdysone disrupts the molting mechanism,

leading to incomplete ecdysis and ultimately, the death of the nymph.[2] This unique mode of

action means that Benzpyrimoxan does not exhibit cross-resistance with existing insecticides

used for planthopper control.[2]
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Caption: Mode of action of Benzpyrimoxan, disrupting ecdysone titer and leading to molting

failure.

Experimental Protocols
The following protocols are synthesized from published methodologies for determining the

efficacy of insecticides against rice planthoppers.

Rearing of Test Insects (Brown Planthopper, Nilaparvata
lugens)

Insect Colony: An insecticide-susceptible strain of Nilaparvata lugens is maintained in a

controlled environment.[5]

Host Plants: Rice seedlings (Oryza sativa L.) at the 2.0-2.5 leaf stage are used as the food

source.[5]

Rearing Conditions: The insects are reared in cages under controlled conditions of 25±1°C,

60-70% relative humidity, and a 16-hour light: 8-hour dark photoperiod.[1][5]

Colony Maintenance: Fresh rice seedlings are provided weekly to maintain a healthy and

continuous supply of test insects.[5]
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Laboratory Bioassay for LC50 Determination (Leaf-
Dipping Method)
This method is commonly used to determine the median lethal concentration (LC50) of an

insecticide.

Preparation of Test Solutions: Benzpyrimoxan is dissolved in a suitable solvent (e.g.,

acetone) and then diluted with water containing a wetting agent to create a series of

concentrations.[6] A control solution contains only the solvent and wetting agent in water.

Treatment of Host Plants: Rice seedlings are dipped into the test solutions for approximately

30 seconds and then allowed to air-dry.[1]

Insect Infestation: The treated seedlings are placed in a container (e.g., glass tube or petri

dish).[1] A specific number of planthopper nymphs (typically 10-20) of a uniform age (e.g.,

3rd instar) are introduced into each container.[1]

Incubation: The containers are maintained under the same controlled conditions as the

rearing environment (25±1°C, 60-70% RH, 16L:8D photoperiod).[1]

Mortality Assessment: Mortality is recorded at specified intervals, typically 5-7 days after

treatment.[1] Nymphs that are unable to move when prodded with a fine brush are

considered dead.

Data Analysis: The mortality data is subjected to probit analysis to calculate the LC50 value,

which is the concentration of the insecticide that causes 50% mortality of the test population.

[6]
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Caption: Generalized workflow for LC50 determination of Benzpyrimoxan using a leaf-dipping

bioassay.

Conclusion
Benzpyrimoxan is a highly effective and selective insecticide for the control of nymphal stages

of major rice planthopper species. Its novel mode of action, which disrupts ecdysone

metabolism, makes it a powerful tool for managing insecticide resistance. The targeted pest

spectrum and safety to many beneficial organisms position Benzpyrimoxan as an excellent

component of integrated pest management strategies in rice production. The data presented in

this guide underscore its potential to provide a sustainable solution for the control of these

devastating pests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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